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Executive Summary
5-Formylthiophene-2-sulfonyl chloride (CAS: 932783-58-9) is a high-value bifunctional

building block used primarily in the synthesis of sulfonamide-based pharmacophores. Its

structural uniqueness lies in the simultaneous presence of a highly reactive electrophile

(sulfonyl chloride) and a modifiable carbonyl handle (aldehyde) on a thiophene core. This dual

functionality allows for "divergent synthesis" strategies, where a common sulfonamide scaffold

can be diversified at the aldehyde position via reductive amination or olefination.

However, its commercial availability is often constrained by its hydrolytic instability. This guide

provides a verified sourcing strategy, a self-validating Quality Control (QC) protocol, and

technical handling procedures to ensure experimental success.

Chemical Profile & Properties[1][2][3][4][5][6][7]
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Property Data

Chemical Name 5-Formylthiophene-2-sulfonyl chloride

CAS Number 932783-58-9

Molecular Formula C₅H₃ClO₃S₂

Molecular Weight 210.66 g/mol

Physical State
Off-white to yellow solid (low melting point) or

semi-solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; Reacts

violently with water/alcohols

Stability
Moisture sensitive (Hydrolyzes to sulfonic acid +

HCl); Air sensitive (Aldehyde oxidation)

Storage -20°C, under Inert Atmosphere (Argon/Nitrogen)

Supply Chain Landscape
The commercial market for 5-Formylthiophene-2-sulfonyl chloride is tiered. Understanding

this hierarchy is critical for lead-time management and purity assurance.

Tier 1: Origin Manufacturers (Bulk/Custom)
These vendors synthesize the compound in-house. They offer the freshest stock but may have

longer lead times for small catalog orders if production batches are between cycles.

Enamine (Ukraine/Latvia): The primary global source for this specific building block (Catalog

Code: ENAH30499CF0). Most other suppliers re-package Enamine stock.

ChemSpace: Aggregator that often routes directly to Enamine or similar Eastern European

synthesis houses.

Tier 2: Catalog Distributors (Speed/Convenience)
These vendors list the compound but often hold limited stock. They are best for mg-to-gram

scale needs.
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MilliporeSigma (Sigma-Aldrich): Lists the product (often cross-referenced from Enamine).

High reliability but higher markup.

BLD Pharm: Strong inventory for thiophene derivatives; often has stock in Shanghai or US

warehouses.

Combi-Blocks: Reliable for building blocks; check specific batch analysis before ordering.

Sourcing Strategy Recommendation
For Screening (<1g): Order from Sigma-Aldrich or BLD Pharm for speed.

For Scale-up (>10g): Request a quote directly from Enamine or a custom synthesis house to

ensure a fresh batch. Old stock from distributors may be partially hydrolyzed.

Technical Synthesis & Quality Control
Industrial Synthesis Route
If commercial stock is unavailable or degraded, the compound can be synthesized via the

chlorosulfonation of 2-thiophenecarboxaldehyde.

Reaction Logic: The formyl group at the C2 position is electron-withdrawing, directing

electrophilic substitution to the C5 position (the other

-position).

Protocol:

Reagents: 2-Thiophenecarboxaldehyde (1.0 eq), Chlorosulfonic acid (excess, ~4-5 eq), PCl₅

(optional, 0.5 eq to ensure chloride formation).

Conditions: Add aldehyde dropwise to chlorosulfonic acid at -5°C to 0°C (Control Exotherm!).

Stir at RT for 2-4 hours.

Workup: Pour reaction mixture onto crushed ice (carefully). Extract immediately with

Dichloromethane (DCM). Wash with cold brine. Dry over MgSO₄.

Yield: Typically 60-80%.
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Self-Validating QC Protocol (The "Derivatization Check")
Critical Insight: Do not rely solely on LCMS of the parent chloride. The sulfonyl chloride

hydrolyzes on the LC column/injector, giving a false negative (showing only the sulfonic acid

mass).

Recommended QC Workflow:

Sampling: Take ~5 mg of the received commercial solid.

Derivatization: Dissolve in 0.5 mL DCM. Add 2 equivalents of Benzylamine (or Morpholine).

Reaction: Shake for 5 minutes at RT.

Analysis: Run LCMS on this mixture.

Target: Look for the stable Sulfonamide mass (MW of Parent + MW of Amine - HCl).

Interpretation: If the sulfonamide peak is major (>95%), the chloride is active. If only

sulfonic acid is seen, the batch was dead on arrival.

Visualization: Sourcing & QC Workflow
The following diagram illustrates the decision logic for sourcing and verifying the quality of this

unstable intermediate.
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Requirement: 5-Formylthiophene-2-sulfonyl Cl

Check Tier 2 (Sigma/BLD)
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Receive Shipment (-20°C)

QC: Derivatize w/ Benzylamine

LCMS Analysis

Sulfonamide Peak?

PASS: Proceed to Synthesis

Major Peak

FAIL: Hydrolyzed (Reject)

Acid Peak Only

Click to download full resolution via product page

Figure 1: Decision tree for sourcing and validating moisture-sensitive sulfonyl chlorides.
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Applications in Drug Discovery[2][3][6]
This compound is a "Linchpin Intermediate" because it allows for the construction of complex

libraries using a modular approach.

Modular Synthesis Pathway
Step 1 (Sulfonamide Formation): React the sulfonyl chloride with a primary amine (R1-NH2).

Condition: DCM/Pyridine, 0°C.

Result: The sulfonamide bond is formed.[1][2] The aldehyde remains intact.

Step 2 (Aldehyde Diversification):

Route A (Reductive Amination): React with a second amine (R2-NH2) + NaBH(OAc)3.

Route B (Wittig Reaction): React with a phosphorous ylide to extend the carbon chain.

This order of operations is crucial. Attempting to modify the aldehyde before the sulfonyl

chloride will likely lead to polymerization or side reactions with the highly reactive sulfonyl

group.

5-Formylthiophene-2-SO2Cl Step 1: Sulfonamide Formation
(R1-NH2, Pyridine)

Intermediate:
5-Formyl-sulfonamide

Route A: Reductive Amination
(R2-NH2, NaBH(OAc)3)

Route B: Wittig Reaction
(Ph3P=R)

Product A:
Amino-Sulfonamide

Product B:
Vinyl-Sulfonamide

Click to download full resolution via product page

Figure 2: Divergent synthesis strategy utilizing the bifunctional nature of the scaffold.

Handling & Safety
PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. This

compound is a lachrymator and corrosive.
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Moisture Control: Always handle in a fume hood. Use oven-dried glassware. When weighing,

work quickly to minimize exposure to ambient humidity.

Quenching: If disposal is necessary, add slowly to a stirred solution of 10% NaOH or

saturated NaHCO3. Do not add water directly to the solid (violent reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Commercial Availability & Application
of 5-Formylthiophene-2-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13170085/docs#technical-guide-commercial-
availability-application-of-5-formylthiophene-2-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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